Cas no 27326-44-9 (methyl 2-ethenylbenzoate)

• Product Name: methyl 2-ethenylbenzoate
• CAS No: 27326-44-9
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1429241
• PubChem ID: 12541466
• Update Time: 2025-06-10

methyl 2-ethenylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethenyl-, methyl ester
• methyl 2-ethenylbenzoate
• MFCD02149452
• EN300-1708142
• methyl2-vinylbenzoate
• methyl o-vinyl-benzoate
• DTXSID80501863
• CBA32644
• CS-0162905
• SCHEMBL61520
• BS-51678
• 2-vinyl-benzoic acid methyl ester
• methyl 2-vinylbenzoate
• F53555
• MPHUYCIKFIKENX-UHFFFAOYSA-N
• 27326-44-9

• Inchi： 1S/C10H10O2/c1-3-8-6-4-5-7-9(8)10(11)12-2/h3-7H,1H2,2H3
• InChI Key： MPHUYCIKFIKENX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C=C)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-ethenylbenzoate

Methyl 2-Ethenylbenzoate (CAS No. 27326-44-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-ethenylbenzoate (CAS No. 27326-44-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as methyl cinnamate, is a derivative of cinnamic acid and exhibits a variety of interesting properties that make it valuable for both academic research and industrial applications.

The chemical structure of methyl 2-ethenylbenzoate consists of a benzene ring with a vinyl group and an ester group attached. The vinyl group imparts conjugation to the molecule, which can influence its reactivity and physical properties. The ester functionality makes it a useful intermediate in the synthesis of more complex organic molecules.

In terms of physical properties, methyl 2-ethenylbenzoate is a colorless to pale yellow liquid with a characteristic pleasant odor. It is soluble in most organic solvents but has limited solubility in water. These properties make it suitable for use in various formulations and processes where solubility and stability are critical factors.

One of the key applications of methyl 2-ethenylbenzoate is in the fragrance and flavor industry. Its distinctive aroma makes it a popular choice for perfumes, cosmetics, and food additives. Recent research has also explored its potential in pharmaceuticals and materials science. For instance, studies have shown that methyl 2-ethenylbenzoate can be used as a building block for the synthesis of bioactive compounds with potential therapeutic applications.

In the realm of pharmaceutical research, methyl 2-ethenylbenzoate has been investigated for its anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of cinnamic acid esters, including methyl 2-ethenylbenzoate, exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of novel anti-inflammatory drugs.

Beyond its pharmaceutical applications, methyl 2-ethenylbenzoate has also found use in materials science. Researchers have explored its potential as a monomer for the synthesis of polymers with unique optical and mechanical properties. A recent study published in Macromolecules demonstrated that copolymers containing methyl 2-ethenylbenzoate units exhibit enhanced thermal stability and improved mechanical strength compared to traditional polymers. These properties make such copolymers suitable for use in advanced materials applications, such as coatings, adhesives, and electronic devices.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of methyl 2-ethenylbenzoate have shown that it is relatively biodegradable and has low toxicity to aquatic organisms. This makes it an environmentally friendly alternative to some other organic compounds used in similar applications.

In conclusion, methyl 2-ethenylbenzoate (CAS No. 27326-44-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, it is likely that we will see increased interest in this compound from both academic and industrial perspectives.